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Abstract
Tetraoctyltin (CAS No. 3590-84-9), a tetra-substituted organotin compound, is primarily

utilized as an intermediate in the synthesis of organotin stabilizers for PVC and as a catalyst.

While generally considered less toxic than its tri- and di-substituted counterparts, its

environmental persistence, potential for degradation into more toxic forms, and impact on

biological systems warrant a thorough toxicological and ecotoxicological assessment. This

guide provides a comprehensive overview of the available data on the environmental fate and

impact of tetraoctyltin, with a focus on its physicochemical properties, environmental

persistence, bioaccumulation potential, and toxicological effects. Due to the limited availability

of specific data for tetraoctyltin, information on its primary degradation products, trioctyltin and

dioctyltin, is also included to provide a more complete risk profile.

Physicochemical Properties
A fundamental understanding of the physicochemical properties of tetraoctyltin is essential for

predicting its environmental distribution and behavior.
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Property Value Reference

Molecular Formula C₃₂H₆₈Sn [1]

Molecular Weight 571.59 g/mol [1]

Appearance
Clear to yellow liquid, may be

slightly hazy
[2]

Density 0.98 g/cm³ [3]

Boiling Point 549.4 °C at 760 mmHg [3]

Flash Point 282 °C [3]

Vapor Pressure 0 Pa at 25°C [3]

LogP (Octanol-Water Partition

Coefficient)
12.87720 [3]

Water Solubility Information not available

Solubility

Soluble in Chloroform,

Sparingly soluble in Ethyl

Acetate

[3]

Environmental Fate
The environmental fate of tetraoctyltin is governed by its persistence in various environmental

compartments and its degradation into other organotin compounds.

Environmental Persistence and Degradation
Tetra-substituted organotins like tetraoctyltin are known to be relatively non-toxic but can

slowly decompose or metabolize into more toxic tri- and di-substituted compounds[4]. The

primary degradation pathway is sequential dealkylation, where the octyl groups are

progressively cleaved from the tin atom. This process can be mediated by both biotic

(microbial) and abiotic (photodegradation) factors.

Degradation Pathway of Tetraoctyltin:
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Figure 1: Sequential dealkylation pathway of tetraoctyltin.

Quantitative data on the half-life of tetraoctyltin in various environmental matrices is scarce.

However, studies on other organotin compounds suggest that degradation is generally slow in

sediments[5].

Bioaccumulation and Mobility
The high LogP value of tetraoctyltin (12.88) suggests a strong potential for bioaccumulation in

the fatty tissues of organisms[3]. While specific Bioconcentration Factor (BCF) or

Bioaccumulation Factor (BAF) values for tetraoctyltin are not readily available, data for

dioctyltin compounds indicate a potential for bioaccumulation, although it is considered to be

non-existent or low for some derivatives[6]. Dioctyltin derivatives have been listed as

substances of very high concern due to their reproductive toxicity[7].

The mobility of tetraoctyltin in soil is expected to be low due to its high lipophilicity, leading to

strong adsorption to soil organic matter.

Ecotoxicity
The ecotoxicity of tetraoctyltin and its degradation products is a significant concern for aquatic

and terrestrial ecosystems.

Test Organism Endpoint Value Reference

Dioctyltin Compounds

Algae (growth

inhibition)
72-h EC₅₀ > 1.1 µg/L [6]

Algae (growth

inhibition)
72-h NOEC 0.62 µg/L [6]
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Note: Specific ecotoxicity data for tetraoctyltin is limited. The data presented is for its

degradation product, dioctyltin.

Mammalian Toxicity
Organotin compounds, including tetraoctyltin, can exert a range of toxic effects in mammals.

While tetra-substituted forms are generally less acutely toxic, their degradation products,

particularly tri- and di-substituted organotins, are of greater concern.

Endpoint Value Species Reference

Acute Oral LD₅₀ >4000 mg/kg Rat [8]

Organotin compounds are known to be immunotoxic and neurotoxic[9]. Studies have shown

that trioctyltin chloride and tetraoctyltin did not induce atrophy of lymphoid organs in rats[9].

However, other organotins have been shown to cause a depression in the humoral immune

response[9].

Mechanism of Action: Endocrine Disruption
A significant concern with many organotin compounds is their potential to act as endocrine

disruptors. Tributyltin (TBT) and triphenyltin (TPT), which are structurally related to the

degradation products of tetraoctyltin, have been shown to act as agonists for the Retinoid X

Receptor (RXR) and Peroxisome Proliferator-Activated Receptor γ (PPARγ)[10]. This dual

agonism can lead to the differentiation of adipocytes, suggesting a role as obesogens[10].

The activation of the RXR-PPARγ heterodimer by organotins disrupts normal endocrine

signaling pathways, which can have wide-ranging effects on development, reproduction, and

metabolism.
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Figure 2: Signaling pathway of organotin-induced endocrine disruption.
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Experimental Protocols
Detailed experimental protocols are crucial for the accurate assessment of the environmental

fate and impact of tetraoctyltin. The following sections outline standardized methodologies

applicable to this compound.

Environmental Fate Testing
6.1.1. Biodegradation in Soil

A standardized method for assessing the biodegradation of chemicals in soil is outlined in

OECD Guideline 307 (Aerobic and Anaerobic Transformation in Soil).

Objective: To determine the rate of aerobic and anaerobic degradation of tetraoctyltin in

soil.

Methodology:

Radiolabeled (e.g., ¹⁴C) tetraoctyltin is applied to fresh soil samples.

The soil samples are incubated under controlled aerobic or anaerobic conditions

(temperature, moisture).

At various time intervals, soil samples are extracted and analyzed to determine the

concentration of the parent compound and its degradation products.

Analysis is typically performed using High-Performance Liquid Chromatography (HPLC)

with radiometric detection or Liquid Scintillation Counting (LSC).

The rate of degradation and the half-life (DT₅₀) are calculated.

Ecotoxicity Testing
6.2.1. Acute Immobilisation Test for Daphnia sp.

This test is performed according to OECD Guideline 202.

Objective: To determine the acute toxicity of tetraoctyltin to Daphnia magna.
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Methodology:

Young daphnids (<24 hours old) are exposed to a range of concentrations of tetraoctyltin
in a static system for 48 hours.

The number of immobilized daphnids is recorded at 24 and 48 hours.

The median effective concentration (EC₅₀), which is the concentration that immobilizes

50% of the daphnids, is calculated.

6.2.2. Algal Growth Inhibition Test

This test follows OECD Guideline 201.

Objective: To determine the effect of tetraoctyltin on the growth of freshwater algae.

Methodology:

Exponentially growing cultures of a selected algal species (e.g., Pseudokirchneriella

subcapitata) are exposed to various concentrations of tetraoctyltin for 72 hours.

Algal growth is measured at 24, 48, and 72 hours by cell counting or a surrogate

measurement like fluorescence.

The EC₅₀ for growth rate inhibition is calculated.

6.2.3. Fish, Acute Toxicity Test

This test is conducted based on OECD Guideline 203.

Objective: To determine the acute lethal toxicity of tetraoctyltin to fish.

Methodology:

Fish (e.g., Rainbow Trout, Oncorhynchus mykiss) are exposed to a range of

concentrations of tetraoctyltin in a semi-static or flow-through system for 96 hours.

Mortality is recorded at 24, 48, 72, and 96 hours.
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The median lethal concentration (LC₅₀), which is the concentration that is lethal to 50% of

the fish, is calculated.

Bioaccumulation Testing
6.3.1. Bioconcentration: Flow-Through Fish Test

This test is performed according to OECD Guideline 305.

Objective: To determine the bioconcentration factor (BCF) of tetraoctyltin in fish.

Methodology:

The test consists of two phases: uptake and depuration.

During the uptake phase, fish are exposed to a constant, low concentration of

tetraoctyltin in a flow-through system.

Fish and water samples are taken at regular intervals and analyzed for the concentration

of the test substance.

After the uptake phase, the remaining fish are transferred to clean water for the depuration

phase, and the decrease in the concentration of the substance in the fish is monitored.

The BCF is calculated as the ratio of the concentration of the substance in the fish to the

concentration in the water at steady-state.

Analytical Methodology for Organotin Compounds
The analysis of organotin compounds in environmental matrices typically involves extraction,

derivatization, and chromatographic separation with sensitive detection.

Workflow for Organotin Analysis in Soil/Sediment:
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Figure 3: General workflow for the analysis of organotin compounds in soil or sediment.
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A common method involves Gas Chromatography-Mass Spectrometry (GC-MS)[11].

Extraction: The soil or sediment sample is extracted with an organic solvent (e.g., a mixture

of diethyl ether and hexane) containing a chelating agent like tropolone to improve the

extraction efficiency of polar organotin species[11].

Derivatization: The organotin compounds in the extract are converted to more volatile and

thermally stable derivatives (e.g., ethylated or pentylated derivatives) to make them suitable

for GC analysis. Sodium tetraethylborate (NaBEt₄) is a common derivatizing agent[11].

Clean-up: The derivatized extract is cleaned up using techniques like silica gel column

chromatography to remove interfering substances[11].

GC-MS Analysis: The cleaned-up extract is injected into a gas chromatograph for separation

of the different organotin compounds. A mass spectrometer is used for detection and

quantification, providing high sensitivity and selectivity.

Conclusion
Tetraoctyltin, while less acutely toxic than its lower alkylated homologues, represents a

potential long-term environmental concern due to its persistence and its degradation into more

toxic tri- and dioctyltin compounds. Its high lipophilicity suggests a significant potential for

bioaccumulation. The endocrine-disrupting capabilities of its degradation products, through the

activation of the RXR-PPARγ pathway, highlight a specific mechanism of toxicity that can have

sublethal effects at low concentrations.

The lack of comprehensive, publicly available data on the environmental fate and ecotoxicity of

tetraoctyltin underscores the need for further research to accurately assess its environmental

risk. The standardized experimental protocols outlined in this guide provide a framework for

generating the necessary data to fill these knowledge gaps and to support informed regulatory

decisions. Researchers and professionals in drug development should be aware of the

potential for organotin compounds to interfere with nuclear receptor signaling, a mechanism

that is also relevant in pharmacological research.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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